Cas no 2229480-31-1 (tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229480-31-1
• MF: C₁₃H₁₅F₃N₂O₂S
• MW: 320.330612421036
• CID: 6070102
• PubChem ID: 165646426
• Update Time: 2025-05-25

tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-carbamothioyl-5-(trifluoromethyl)phenyl]carbamate
• EN300-1900670
• 2229480-31-1

• Inchi： 1S/C13H15F3N2O2S/c1-12(2,3)20-11(19)18-9-6-7(13(14,15)16)4-5-8(9)10(17)21/h4-6H,1-3H3,(H2,17,21)(H,18,19)
• InChI Key： BZBGPHMARBQEEE-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 320.08063339g/mol
• Monoisotopic Mass: 320.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229480-31-1): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229480-31-1) has emerged as a compound of significant interest. This molecule, characterized by its unique carbamothioyl and trifluoromethyl functional groups, is widely studied for its potential applications in drug discovery and material science. Its tert-butyl moiety further enhances its stability, making it a valuable intermediate in synthetic chemistry.

The trifluoromethyl group, a hallmark of modern medicinal chemistry, is often incorporated into molecules to improve their metabolic stability and bioavailability. This feature has made tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate a subject of intense research, particularly in the development of novel therapeutics. Researchers are exploring its role in targeting specific enzymes or receptors, leveraging its carbamothioyl functionality for potential bioactivity.

Recent trends in chemical research highlight a growing interest in fluorinated compounds, driven by their unique physicochemical properties. The trifluoromethyl group in CAS No. 2229480-31-1 aligns with this trend, as it often imparts enhanced lipophilicity and electron-withdrawing effects. These properties are crucial in designing compounds with improved pharmacokinetic profiles, a topic frequently searched by professionals in the field.

Another area of focus is the synthetic versatility of tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate. Its tert-butyl carbamate group serves as a protective moiety, enabling selective reactions in multi-step syntheses. This attribute is particularly valuable in the production of complex molecules, where precision and yield are paramount. Discussions on platforms like ResearchGate and PubMed often revolve around optimizing such protective strategies.

Environmental and safety considerations are also paramount in contemporary chemical research. While CAS No. 2229480-31-1 is not classified as hazardous, its handling still requires adherence to standard laboratory protocols. This aligns with the broader industry shift toward green chemistry and sustainable practices, a topic gaining traction in academic and industrial circles alike.

In summary, tert-butyl N-2-carbamothioyl-5-(trifluoromethyl)phenylcarbamate represents a fascinating intersection of synthetic utility and potential bioactivity. Its structural features, including the trifluoromethyl and carbamothioyl groups, make it a compelling subject for ongoing research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both chemical and pharmaceutical sciences.